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Compound of Interest

Compound Name: (R)-(-)-JQ1 Enantiomer

Cat. No.: B560675

Audience: Researchers, scientists, and drug development professionals.

Introduction

(R)-(-)-JQ1 is the inactive enantiomer of the potent BET bromodomain inhibitor, (+)-JQ1. It
serves as a crucial negative control in experiments investigating the biological effects of BET
bromodomain inhibition. Proper preparation and storage of the stock solution are critical for
ensuring experimental accuracy and reproducibility. This document provides a detailed protocol
for the preparation of a (R)-(-)-JQ1 stock solution in dimethyl sulfoxide (DMSO).

Quantitative Data Summary

The following table summarizes the key quantitative information for (R)-(-)-JQL1.
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Parameter Value Reference
Molecular Weight 456.99 g/mol [1112][3]
Solubility in DMSO = 90 mg/mL (= 196.94 mM) [1][2]
Recommended Stock
: 10 mM [31[4]1[5]

Concentration
Storage of Powder -20°C for up to 3 years [1112]
Storage of DMSO Stock -80°C for up to 1 year or -20°C

. [21[6][7]
Solution for 1-3 months

Experimental Protocol

This protocol describes the preparation of a 10 mM stock solution of (R)-(-)-JQ1 in DMSO.
3.1. Materials

e (R)-(-)-JQ1 powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

» \ortex mixer

o Pipettes and sterile filter tips

3.2. Procedure

o Equilibration: Allow the vial of (R)-(-)-JQ1 powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

o Weighing: Accurately weigh out the desired amount of (R)-(-)-JQ1 powder using a calibrated
analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 4.57 mg of (R)-(-)-JQ1.
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¢ Dissolution:

o Add the appropriate volume of anhydrous DMSO to the vial containing the (R)-(-)-JQ1
powder. To prepare a 10 mM stock solution from 4.57 mg of powder, add 1 mL of DMSO.

o Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Gentle
warming in a 37°C water bath or sonication can be used to aid dissolution if necessary.[4]
[8] Visually inspect the solution to ensure there are no visible particles.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or
cryovials.[2][7]

o Storage: Store the aliquoted stock solutions at -80°C for long-term storage (up to 1 year) or
at -20°C for shorter-term storage (up to 1-3 months).[2][6][7] When ready to use, thaw an
aliquot at room temperature and dilute it to the final working concentration in the appropriate
cell culture medium or buffer.

3.3. Safety Precautions
e (R)-(-)-JQ1 is a chemical compound intended for research use only.

o Handle the powder and DMSO stock solution in a well-ventilated area, preferably a chemical
fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o Refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Visualization

Experimental Workflow for (R)-(-)-JQ1 Stock Solution Preparation
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Workflow for (R)-(-)-JQ1 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a stock solution of (R)-(-)-JQ1 in
DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b560675#how-to-prepare-r-jgl-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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